Cas no 1421497-27-9 (4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide)

• Product Name: 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide
• CAS No: 1421497-27-9
• MF: C₂₀H₁₉NO₃S₂
• MW: 385.499762773514
• CID: 6329555
• PubChem ID: 71803358
• Update Time: 2025-10-31

4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide
• VU0548003-1
• 1421497-27-9
• 4-(propan-2-yloxy)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}benzamide
• AKOS024555081
• F6413-0111
• 4-isopropoxy-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)benzamide
• 4-propan-2-yloxy-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]benzamide

• Inchi： 1S/C20H19NO3S2/c1-13(2)24-15-7-5-14(6-8-15)20(23)21-12-16-9-10-18(26-16)19(22)17-4-3-11-25-17/h3-11,13H,12H2,1-2H3,(H,21,23)
• InChI Key： GFXJZPPXPHFUDN-UHFFFAOYSA-N
• SMILES： S1C(C(C2=CC=CS2)=O)=CC=C1CNC(C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Exact Mass: 385.08063582g/mol
• Monoisotopic Mass: 385.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 112Ų

Additional information on 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide

Recent Advances in the Study of 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide (CAS: 1421497-27-9)

The compound 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide (CAS: 1421497-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiophene and benzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide exhibits high affinity for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase domain, providing a structural basis for its inhibitory activity.

Further investigations have explored the compound's potential in oncology. A recent preprint on bioRxiv highlighted its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those with dysregulated MAPK pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the compound's targets, suggesting that it may serve as a scaffold for the development of next-generation kinase inhibitors. Notably, the compound demonstrated favorable selectivity profiles, minimizing off-target effects that are often associated with kinase inhibitors.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on improving the scalability and yield of 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide. A 2024 patent application disclosed a novel catalytic method for the efficient synthesis of the compound, reducing the number of steps and improving overall purity. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimizations. Additionally, the long-term safety profile of the compound requires further evaluation in animal models before advancing to human trials. Nevertheless, the collective findings underscore the potential of 4-(propan-2-yloxy)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide as a versatile tool in drug discovery and a candidate for future therapeutic development.